

Denibulin Monotoxicity Profile from Phase I Studies

Author: Smolecule Technical Support Team, Date: February 2026

Compound Focus: Denibulin Hydrochloride

CAS No.: 779356-64-8

Cat. No.: S548141

[Get Quote](#)


The table below consolidates the safety data from phase I clinical trials that established the safety and maximum tolerated dose (MTD) of denibulin as a single agent in patients with advanced solid tumors [1] [2] [3].

Category	Details
Maximum Tolerated Dose (MTD)	180 mg/m ² (administered intravenously every 3 weeks) [1] [3] [4]
Dose-Limiting Toxicities (DLTs)	Transient ischemic attack and Grade 3 transaminitis (occurred at 225 mg/m ²) [1] [3] [4]. One reversible episode of acute coronary ischemia was also reported at 180 mg/m ² [1] [3].
Most Common Adverse Events	Nausea, vomiting (dose-related), diarrhea, fatigue, headache, anorexia [1] [3] [4].
Less Common or Absent Toxicities	No clinically significant myelosuppression (myelotoxicity), stomatitis, or alopecia were observed. No evidence of cumulative toxicity with multiple treatment courses [1] [3] [4].

Mechanism of Action and Workflow

Understanding the drug's mechanism can help anticipate interactions in combination therapies. Denibulin is a vascular-disrupting agent (VDA) that targets established tumor blood vessels [5].

The following diagram illustrates its mechanism and the typical workflow for assessing its effects in a pre-clinical or clinical setting:



[Click to download full resolution via product page](#)

Frequently Asked Questions (FAQs)

Q1: What is the recommended phase II dose for denibulin monotherapy? Based on the cited phase I studies, the recommended dose for further monotherapy development was **180 mg/m²** administered as an intravenous infusion every three weeks [1] [2] [3].

Q2: Are there any specific organ toxicities to monitor with denibulin? Yes. While generally well-tolerated, the dose-limiting toxicities involved **cardiovascular events** (transient ischemic attack, acute coronary ischemia) and **hepatic toxicity** (grade 3 transaminitis). Monitoring cardiac and liver function is advised, especially at higher doses [1] [3] [4].

Q3: Was any efficacy observed with denibulin monotherapy in early trials? No objective tumor responses (shrinkage) were reported in one major phase I study. However, **five patients achieved stable disease for six months or longer**, suggesting some level of disease control [1] [3] [4]. Another study reported one partial response in a patient with advanced pancreatic cancer [2].

Q4: Why is there no data on denibulin combination therapy? Denibulin remains an **experimental** drug. The available public data primarily comes from early-phase (I) clinical trials, which are designed to first determine the safety and appropriate dose of a new drug by itself. Combination studies typically occur in later phases of development, for which public data may not yet be available or may not have been conducted.

Troubleshooting Guide for Pre-Clinical Combination Studies

Since clinical data on combinations is unavailable, here are general principles for troubleshooting pre-clinical experiments based on the denibulin monotoxicity profile and VDA mechanisms [6].

- **Challenge: Unexpected Cardiovascular Toxicity**
 - **Background:** VDAs as a class have been associated with cardiovascular side effects, which was also a DLT for denibulin [1] [3] [6].
 - **Solution:** Implement rigorous cardiovascular monitoring in animal models (e.g., ECG, cardiac enzymes). When designing combinations, avoid adding other drugs with known cardiovascular risks (e.g., some kinase inhibitors). Consider dose schedules that may mitigate this risk.

- **Challenge: Lack of Enhanced Efficacy in Combination**

- **Background:** Denibulin causes central tumor necrosis but leaves a viable rim of tumor cells, which can lead to regrowth [6].
- **Solution:** Rational combination is key. Consider pairing denibulin with:
 - **Cytotoxic Chemotherapy:** Targets the actively proliferating cells in the rim.
 - **Antiangiogenic Agents** (e.g., Bevacizumab): Suppresses the formation of new vessels that the tumor uses to recover. This is a supported strategy for VDAs [6].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. A phase I study of MN-029 (denibulin), a novel vascular-disrupting... [pubmed.ncbi.nlm.nih.gov]
2. A dose escalation, safety, and tolerability study of MN-029 in ... [pubmed.ncbi.nlm.nih.gov]
3. A phase I study of MN-029 (denibulin), a novel vascular-disrupting... [link.springer.com]
4. A phase i study of MN-029 (denibulin), a novel vascular- ... [scholars.uthscsa.edu]
5. : Uses, Interactions, Denibulin of Action | DrugBank Online Mechanism [go.drugbank.com]
6. The development and use of vascular targeted therapy in ... [sciencedirect.com]

To cite this document: Smolecule. [Denibulin Monotoxicity Profile from Phase I Studies]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548141#denibulin-combination-therapy-toxicities>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com